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Compound of Interest

Compound Name: CH-0793076 TFA
Cat. No.: B8117054
Get Quote

Audience: Researchers, scientists, and drug development professionals.
1. Introduction

CH-0793076, also known as TP3076, is a hexacyclic camptothecin analog. It is the active drug
and a major metabolite of TP300. The trifluoroacetate (TFA) salt of CH-0793076 is a potent
inhibitor of DNA topoisomerase I, with an IC50 of 2.3 uM[1][2]. It has demonstrated
antiproliferative activity against various cancer cell lines, including those expressing breast
cancer resistance protein (BCRP), with IC50 values in the nanomolar range[1][2]. Proper
dissolution and handling of CH-0793076 TFA are critical for obtaining accurate and
reproducible results in in vitro assays. These application notes provide detailed protocols for
the solubilization and use of this compound.

2. Compound Information

© 2026 BenchChem. All rights reserved. 1/7 Tech Support


https://www.benchchem.com/product/b8117054#bc-rfq
https://www.medchemexpress.com/ch-0793076-tfa.html
https://www.invivochem.com/CH-0793076-TFA-TP3076-TFA.html
https://www.medchemexpress.com/ch-0793076-tfa.html
https://www.invivochem.com/CH-0793076-TFA-TP3076-TFA.html
https://www.benchchem.com/product/b8117054/docs?utm_src=pdf-body#application-notes-and-protocols-for-ch-0793076-tfa-in-in-vitro-assays
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8117054?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Methodological & Application

Check Availability & Pricing

Property Value

Compound Name CH-0793076 TFA

Synonyms TP3076 TFA

Molecular Formula C28H27F3N406

Mechanism of Action DNA Topoisomerase | Inhibitor[1][2]
Appearance Lyophilized powder

Storage Store at -20°C for long-term storage.

3. Solubility and Stock Solution Preparation

The solubility of small molecules can be influenced by the presence of TFA counterions, which
are often remnants of the synthesis and purification process[3][4]. While CH-0793076 TFA is a
small molecule, general principles for handling lyophilized compounds, including peptides with
TFA salts, can be informative[4][5]. The primary solvent for initial reconstitution of many organic
small molecules for biological assays is dimethyl sulfoxide (DMSO).

Table 1: Solubility and Stock Solution Recommendations

Solvent Concentration Notes

High-purity, anhydrous DMSO

is recommended to prevent
Dimethyl Sulfoxide (DMSO) > 30 mg/mL compound degradation. This

will serve as the primary stock

solution.

Direct dissolution in aqueous
Aqueous Buffers Low solubility buffers is not recommended
due to the risk of precipitation.

Experimental Protocols

Protocol 1: Preparation of a High-Concentration DMSO Stock Solution
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This protocol describes the preparation of a 30 mg/mL stock solution of CH-0793076 TFA in
DMSO.

Materials:

CH-0793076 TFA (lyophilized powder)

Anhydrous, high-purity DMSO

Sterile microcentrifuge tubes or vials

Calibrated pipettes

Procedure:

Equilibration: Allow the vial of lyophilized CH-0793076 TFA to equilibrate to room
temperature before opening to prevent condensation of moisture[5].

e Solvent Addition: Based on the amount of CH-0793076 TFA in the vial, calculate the required
volume of DMSO to achieve a 30 mg/mL concentration. For example, to prepare a 30 mg/mL
stock from 1 mg of the compound, add 33.3 pL of DMSO.

¢ Dissolution: Add the calculated volume of DMSO to the vial. Vortex or sonicate briefly to
ensure complete dissolution. Visually inspect the solution to confirm there is no particulate
matter.

» Aliquoting and Storage: Aliquot the stock solution into smaller volumes in sterile, tightly
sealed tubes to avoid repeated freeze-thaw cycles. Store the aliquots at -20°C.

Protocol 2: Preparation of Working Solutions for In Vitro Assays

This protocol outlines the serial dilution of the DMSO stock solution and its final dilution into an
agueous assay buffer.

Materials:

e 30 mg/mL CH-0793076 TFA in DMSO (from Protocol 1)
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e Anhydrous, high-purity DMSO

o Appropriate aqueous assay buffer (e.g., PBS, cell culture medium)
« Sterile dilution tubes

Procedure:

 Intermediate Dilutions in DMSO: It is recommended to perform initial serial dilutions in
DMSO rather than directly in an aqueous buffer to prevent precipitation. Prepare a series of
intermediate concentrations in DMSO. For example, to achieve a 1 mM working stock from a
30 mg/mL stock, a further dilution in DMSO is required.

 Final Dilution in Aqueous Buffer: For the final step, add the diluted DMSO stock to the
agueous assay buffer. The final concentration of DMSO in the assay should be kept low,
typically <0.1%, to avoid solvent-induced artifacts. Always include a vehicle control (DMSO
alone at the same final concentration) in your experiments.

» Solubility Check: After final dilution, visually inspect the working solution for any signs of
precipitation. If precipitation occurs, consider further dilution in DMSO before adding to the
agueous buffer or using a lower final concentration in the assay.

4. Signaling Pathway and Experimental Workflow

CH-0793076 is an inhibitor of Topoisomerase |, an enzyme crucial for relaxing DNA
supercoiling during replication and transcription. By inhibiting Topoisomerase I, CH-0793076
leads to the accumulation of DNA strand breaks, which in turn triggers cell cycle arrest and
apoptosis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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